Cas no 300815-68-3 (5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one)

• Product Name: 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one
• CAS No: 300815-68-3
• MF: C₁₇H₁₉F₄NO₂
• MW: 345.331878900528
• CID: 5801359
• PubChem ID: 761218
• Update Time: 2025-06-29

5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-3-((4-(2,2,3,3-tetrafluoropropoxy)phenyl)amino)cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 5,5-dimethyl-3-[[4-(2,2,3,3-tetrafluoropropoxy)phenyl]amino]-
• MLS002539627
• AKOS003620691
• 300815-68-3
• 5,5-dimethyl-3-((4-(2,2,3,3-tetrafluoropropoxy)phenyl)amino)cyclohex-2-enone
• HMS2290I03
• 5,5-DIMETHYL-3-{[4-(2,2,3,3-TETRAFLUOROPROPOXY)PHENYL]AMINO}CYCLOHEX-2-EN-1-ONE
• VU0225484-4
• F0049-0019
• CHEMBL1360344
• MLS000104241
• SMR000054177
• 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one

• Inchi： 1S/C17H19F4NO2/c1-16(2)8-12(7-13(23)9-16)22-11-3-5-14(6-4-11)24-10-17(20,21)15(18)19/h3-7,15,22H,8-10H2,1-2H3
• InChI Key： SONJVEWBAAHKRQ-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(NC2=CC=C(OCC(F)(F)C(F)F)C=C2)=C1

Computed Properties

• Exact Mass: 345.13519150g/mol
• Monoisotopic Mass: 345.13519150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 402.3±45.0 °C(Predicted)
• pka: 0.75±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one

5,5-Dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one (CAS No. 300815-68-3): A Comprehensive Overview

5,5-Dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one (CAS No. 300815-68-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexenone ring, a dimethyl group, and a tetrafluoropropoxy-substituted phenylamino moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The tetrafluoropropoxy substitution on the phenyl ring is particularly noteworthy due to its influence on the compound's physicochemical properties and biological activity. Fluorine atoms are known for their ability to modulate the electronic and steric properties of molecules, often leading to enhanced binding affinities and improved pharmacokinetic profiles. In the case of 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one, this substitution may enhance its interactions with specific biological targets, such as receptors or enzymes.

Recent research has focused on the potential therapeutic applications of 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one effectively inhibited the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival.

In addition to its anti-cancer properties, 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one has also shown potential as an anti-inflammatory agent. Research conducted at the University of California found that this compound significantly reduced inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and the inhibition of nuclear factor-kappa B (NF-κB) activation.

The cyclohexenone ring in 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one is another key structural element that contributes to its biological activity. Cyclohexenones are known for their ability to form Michael adducts with nucleophiles, which can be exploited in drug design to target specific biomolecules. This property may be particularly useful in developing drugs that target covalent modifications of proteins involved in disease processes.

From a synthetic perspective, the preparation of 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one involves several steps that require careful optimization to achieve high yields and purity. The synthesis typically begins with the formation of the cyclohexenone ring through a Michael addition reaction followed by subsequent functional group manipulations to introduce the dimethyl and tetrafluoropropoxy substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound.

In terms of safety and toxicity profiles, preliminary studies suggest that 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use. These evaluations will include assessments of genotoxicity, mutagenicity, and long-term effects in animal models.

The future prospects for 5,5-dimethyl-3-{4-(2,2,3,3-tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one are promising. Ongoing clinical trials are exploring its efficacy in treating various diseases where inflammation and cancer play significant roles. Additionally, researchers are investigating potential combination therapies that could enhance its therapeutic benefits while minimizing side effects.

In conclusion, 5,5-dimethyl-3-{4-(2,2,tetrafluoropropoxy)phenylamino}cyclohex-2-en-1-one (CAS No. 300815-68-3) represents a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Continued research into its biological activity and safety profile will be crucial in advancing its development as a novel drug candidate.